Cas no 1803531-17-0 (3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine
• CAS No: 1803531-17-0
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 4931242
• Update Time: 2025-06-07

3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)15-6-3(2-11)4(12)1-5(13)14-6/h1H,2,11H2,(H4,12,13,14)
• InChI Key： XIBOTSCWCSEHJM-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C=C(N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.7
• Topological Polar Surface Area: 100

Additional information on 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine

Comprehensive Introduction to 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine (CAS No. 1803531-17-0)

3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine, with the CAS number 1803531-17-0, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and multiple amino functionalities, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pyridine-based compounds known for their therapeutic properties.

The growing demand for trifluoromethoxy-containing compounds in medicinal chemistry highlights the importance of 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine. Its CAS No. 1803531-17-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Recent studies suggest that this compound could play a pivotal role in developing novel kinase inhibitors or antimicrobial agents, aligning with current trends in targeting resistant pathogens and personalized medicine.

One of the key advantages of 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine lies in its structural adaptability. The presence of both aminomethyl and diamino groups allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. This flexibility is crucial in addressing challenges such as improving drug bioavailability or enhancing crop protection formulations, topics frequently discussed in recent scientific literature.

From a synthetic perspective, the preparation of CAS No. 1803531-17-0 involves carefully controlled reactions to ensure the integrity of its sensitive functional groups. Many researchers are exploring greener synthetic routes for such compounds, reflecting the broader industry shift toward sustainable chemistry practices. The compound's stability under various conditions is another area of active investigation, particularly for those developing long-acting pharmaceutical formulations.

Analytical characterization of 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine typically employs advanced techniques like HPLC-MS and NMR spectroscopy, ensuring precise quality control for research applications. The compound's spectral signatures are well-documented in scientific databases, facilitating its identification in complex mixtures. This level of characterization is essential for researchers working on high-throughput screening platforms or metabolic studies.

The commercial availability of CAS No. 1803531-17-0 from specialty chemical suppliers has increased in recent years, coinciding with rising interest in fluorinated pyridine derivatives. Pricing and purity specifications vary significantly among vendors, prompting researchers to carefully evaluate suppliers based on their specific project requirements. Some laboratories opt for custom synthesis when particular isotopic labeling or derivative forms are needed for specialized studies.

Looking forward, the potential applications of 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine continue to expand. Its incorporation into molecular scaffolds for diagnostic imaging agents represents one promising direction, particularly in the context of emerging theranostic approaches. The compound's ability to participate in various coupling reactions while maintaining its core stability makes it valuable for creating diverse molecular architectures.

Safety considerations for handling CAS No. 1803531-17-0 follow standard laboratory protocols for amino-functionalized heterocycles. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound in powder form. Material safety data sheets provided by manufacturers contain detailed handling instructions tailored to this specific chemical entity.

In conclusion, 3-(Aminomethyl)-4,6-diamino-2-(trifluoromethoxy)pyridine (1803531-17-0) represents an important building block in contemporary chemical research. Its unique combination of functional groups and growing application potential ensure its continued relevance across multiple scientific disciplines. As research into fluorinated compounds advances, this pyridine derivative will likely play an increasingly significant role in developing next-generation chemical solutions.